Cas no 2104670-28-0 (1-(1-Chlorocyclopropyl)-2-(pyrrolidin-2-yl)ethan-1-one)

• Product Name: 1-(1-Chlorocyclopropyl)-2-(pyrrolidin-2-yl)ethan-1-one
• CAS No: 2104670-28-0
• MF: C₉H₁₄ClNO
• MW: 187.666561603546
• CID: 5770849
• PubChem ID: 165861253
• Update Time: 2025-08-03

1-(1-Chlorocyclopropyl)-2-(pyrrolidin-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1127754
• 2104670-28-0
• 1-(1-chlorocyclopropyl)-2-(pyrrolidin-2-yl)ethan-1-one
• 1-(1-Chlorocyclopropyl)-2-(pyrrolidin-2-yl)ethan-1-one

• Inchi： 1S/C9H14ClNO/c10-9(3-4-9)8(12)6-7-2-1-5-11-7/h7,11H,1-6H2
• InChI Key： HNLAYRPTDSFILD-UHFFFAOYSA-N
• SMILES： ClC1(C(CC2CCCN2)=O)CC1

Computed Properties

• Exact Mass: 187.0763918g/mol
• Monoisotopic Mass: 187.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.1Ų

Additional information on 1-(1-Chlorocyclopropyl)-2-(pyrrolidin-2-yl)ethan-1-one

Comprehensive Overview of 1-(1-Chlorocyclopropyl)-2-(pyrrolidin-2-yl)ethan-1-one (CAS No. 2104670-28-0)

The compound 1-(1-Chlorocyclopropyl)-2-(pyrrolidin-2-yl)ethan-1-one (CAS No. 2104670-28-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. With a chlorocyclopropyl moiety and a pyrrolidine ring, this ketone derivative exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of novel bioactive molecules targeting neurological and metabolic disorders.

In recent years, the demand for heterocyclic compounds like 1-(1-Chlorocyclopropyl)-2-(pyrrolidin-2-yl)ethan-1-one has surged, driven by advancements in medicinal chemistry and precision agriculture. The compound's CAS No. 2104670-28-0 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing relevance. Its structural complexity allows for diverse modifications, enabling scientists to fine-tune physicochemical properties such as solubility, stability, and bioavailability—key factors in optimizing drug candidates and agrochemical formulations.

One of the most discussed topics in relation to 1-(1-Chlorocyclopropyl)-2-(pyrrolidin-2-yl)ethan-1-one is its role in fragment-based drug design (FBDD). The pyrrolidine scaffold is a privileged structure in pharmacology, often found in CNS-active compounds and enzyme inhibitors. Meanwhile, the chlorocyclopropyl group introduces steric constraints that can enhance target selectivity—a hot topic in personalized medicine research. These attributes align with current trends in AI-driven molecular modeling, where such fragments are used to train algorithms for de novo drug discovery.

From a synthetic perspective, CAS No. 2104670-28-0 exemplifies modern green chemistry challenges. Researchers are investigating catalytic methods to incorporate its chlorocyclopropyl unit efficiently, reducing reliance on hazardous reagents. This resonates with the broader scientific community's focus on ustainable synthesis, as evidenced by frequent searches for eco-friendly heterocycle synthesis and atom-economical reactions in chemical literature.

Analytical characterization of 1-(1-Chlorocyclopropyl)-2-(pyrrolidin-2-yl)ethan-1-one also attracts considerable interest. Advanced techniques like LC-MS and NMR crystallography are employed to study its conformational behavior—a critical aspect for structure-activity relationship (SAR) studies. Such data is invaluable for patent applications and intellectual property protection, particularly in competitive fields like small-molecule therapeutics.

The commercial landscape for CAS No. 2104670-28-0 reflects its niche importance. While not a bulk commodity, it is listed by several fine chemical suppliers catering to contract research organizations (CROs) and academic laboratories. Pricing trends indicate steady demand, with procurement inquiries often linked to custom synthesis projects and library diversification for high-throughput screening campaigns.

Looking ahead, 1-(1-Chlorocyclopropyl)-2-(pyrrolidin-2-yl)ethan-1-one is poised to remain relevant as interdisciplinary research expands. Its dual functionality—combining a strained carbocycle with a nitrogenous heterocycle—makes it a compelling case study for molecular hybridization strategies. This approach is gaining traction in addressing complex multifactorial diseases, answering frequent search queries about next-generation pharmacophores and polypharmacology.